4-Methoxy estrone-d4

• Molecular Formula: C19H24O3
• Molecular Weight: 304.4 g/mol
• InChI: InChI=1S/C19H24O3/c1-19-10-9-12-11-5-7-16(20)18(22-2)14(11)4-3-13(12)15(19)6-8-17(19)21/h5,7,12-13,15,20H,3-4,6,8-10H2,1-2H3/t12-,13-,15+,19+/m1/s1/i5D,7D,8D2
• InChIKey: PUEXVLNGOBYUEW-OVMUWQPRSA-N

4-Methoxy estrone-d4: Stable Isotope-Labeled Internal Standard

4-Methoxy estrone-d4 (4-methoxyestrone-1,2,16,16-d4) is a deuterium-labeled analog of 4-methoxyestrone (4-MeOE1), an endogenous methoxylated catechol estrogen metabolite formed via catechol-O-methyltransferase (COMT)-mediated methylation of 4-hydroxyestrone [1]. As a stable isotope-labeled internal standard, this compound incorporates four deuterium atoms at positions 1, 2, 16, and 16 on the steroid backbone, resulting in a molecular formula of C19H20D4O3 and a mass shift of +4 Da relative to the unlabeled analyte . This isotopic labeling enables accurate and precise quantification of 4-methoxyestrone in complex biological matrices via stable isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS), where the compound co-elutes identically with the native analyte while being distinguishable by mass [2].

Product type Deuterated internal standard

Label position 1,2,16,16-d4 on steroid backbone

Mass shift +4 Da vs. unlabeled 4-methoxyestrone

Workflow Stable isotope dilution LC-MS/MS

• [1] 4-Methoxyestrone (4-ME1) is an endogenous, naturally occurring methoxylated catechol estrogen and metabolite of estrone that is formed by catechol O-methyltransferase via the intermediate 4-hydroxyestrone. View Source
• [2] MedChemExpress. 4-Methoxy estrone-d4. Stable heavy isotopes of hydrogen, carbon, and other elements have been incorporated into drug molecules, largely as tracers for quantitation during the drug development process. View Source

Why 4-Methoxy estrone-d4 Is Irreplaceable

Analytical substitution of 4-Methoxy estrone-d4 with alternative isotope-labeled estrogens is not scientifically valid due to the requirement for chemical identity between the internal standard and target analyte. In stable isotope dilution LC-MS/MS, the deuterated internal standard must match the analyte's chemical structure exactly—differing only in isotopic composition—to ensure identical ionization efficiency, chromatographic retention time, and matrix effect susceptibility [1]. While structurally related deuterated estrogens such as 2-methoxyestrone-d4 or 13C6-labeled 4-methoxyestrone exist, they either target different analytes (the 2-methoxy isomer) or utilize alternative isotope labeling strategies (13C vs. deuterium) that produce distinct mass shifts and chromatographic behaviors . For accurate quantification of 4-methoxyestrone in epidemiological and clinical biospecimens—where precise measurement of the 4-hydroxylation estrogen metabolism pathway is required—only a structurally identical isotopologue provides the necessary analytical specificity [2].

Target ISTD

Potential substitute

Risk

4-Methoxy estrone-d4

2-Methoxyestrone-d4

Targets the 2-methoxy isomer; pathway-specific quantification of 4-methoxyestrone may not transfer directly

4-Methoxy estrone-d4

Unlabeled 4-methoxyestrone

Indistinguishable from endogenous analyte in MS; cannot correct for matrix effects or extraction variability

4-Methoxy estrone-d4

13C6-4-methoxyestrone

Different isotope label may alter chromatographic retention; requires method-specific co-elution validation

• [1] Xu X, Roman JM, Issaq HJ, et al. Quantitative Measurement of Endogenous Estrogens and Estrogen Metabolites in Human Serum by Liquid Chromatography−Tandem Mass Spectrometry. Analytical Chemistry. 2007;79(20):7813-7821. View Source
• [2] Xu X, Veenstra TD, Fox SD, et al. Measuring Fifteen Endogenous Estrogens Simultaneously in Human Urine by High-Performance Liquid Chromatography-Mass Spectrometry. Analytical Chemistry. 2005;77(20):6646-6654. View Source

4-Methoxy estrone-d4: Comparative Analytical Performance

Purity Comparison: Deuterated vs. Unlabeled Standard

4-Methoxy estrone-d4 from commercial suppliers is provided with a minimum purity specification of ≥98% . In comparison, unlabeled 4-methoxyestrone reference standards are available from Sigma-Aldrich with a purity specification of ≥95% as determined by HPLC . The higher purity threshold for the deuterated internal standard is critical for maintaining analytical accuracy in LC-MS/MS assays, as isotopic impurities or co-eluting contaminants can introduce systematic bias in peak area ratio calculations and compromise quantification of low-abundance endogenous 4-methoxyestrone in biological samples [1].

Purity comparison

Specification review

Target: ≥98% vs. unlabeled: ≥95% (HPLC)

Higher purity specification may reduce analytical interference in low-abundance endogenous quantification

Based on vendor Certificate of Analysis; no independent inter-laboratory comparison identified

Evidence Dimension	Chemical purity specification
Target Compound Data	≥98%
Comparator Or Baseline	Unlabeled 4-methoxyestrone reference standard: ≥95% (HPLC)
Quantified Difference	3 percentage point minimum purity difference
Conditions	Vendor Certificate of Analysis specifications

Why This Matters

Higher purity specification reduces the risk of analytical interference and improves the accuracy of stable isotope dilution quantification in validated LC-MS/MS methods.

• [1] Rangiah K, Shah SJ, Vachani A, Ciccimaro E, Blair IA. Liquid chromatography/mass spectrometry of pre-ionized Girard P derivatives for quantifying estrone and its metabolites in serum from postmenopausal women. Rapid Commun Mass Spectrom. 2011;25(9):1297-1307. View Source

Selectivity in Mass Spectrometry: Deuterated vs. Unlabeled

The deuterium labeling of 4-Methoxy estrone-d4 introduces a mass shift of +4 Da relative to unlabeled 4-methoxyestrone (MW 300.39 vs. 304.42), enabling unambiguous discrimination in mass spectrometric detection . Unlabeled 4-methoxyestrone cannot serve as an internal standard because it is indistinguishable from the endogenous analyte, rendering correction for matrix effects, extraction efficiency, and ionization variability impossible [1]. In stable isotope dilution LC-SRM/MS assays developed for serum 4-methoxyestrone quantification, deuterated internal standards are essential for achieving the sensitivity and specificity required for detecting low pg/mL concentrations in small serum volumes [2].

MS discrimination

Class-level

+4 Da mass shift vs. 0 Da for unlabeled analyte

Enables stable isotope dilution correction for ionization and extraction variability

Assumes identical ionization efficiency; deuterium isotope effect should be assessed per method

Evidence Dimension	Mass spectrometric distinguishability from endogenous analyte
Target Compound Data	+4 Da mass shift (detectable as distinct ion in MS)
Comparator Or Baseline	Unlabeled 4-methoxyestrone: 0 Da mass shift (indistinguishable from endogenous analyte)
Quantified Difference	4 Da mass difference
Conditions	Electrospray ionization LC-MS/MS in selected reaction monitoring mode

Why This Matters

The mass shift enables correction for matrix effects and extraction variability, which is essential for accurate quantification of endogenous 4-methoxyestrone at physiologically relevant concentrations.

• [1] MedChemExpress. 4-Methoxy estrone-d4. The deuterium labeled compound enables quantitation as an internal standard in mass spectrometry. View Source
• [2] Rangiah K, Shah SJ, Vachani A, Ciccimaro E, Blair IA. Liquid chromatography/mass spectrometry of pre-ionized Girard P derivatives for quantifying estrone and its metabolites in serum from postmenopausal women. Rapid Commun Mass Spectrom. 2011;25(9):1297-1307. View Source

Pathway Specificity: 4-Methoxyestrone vs. 2-Methoxyestrone

4-Methoxyestrone and 2-methoxyestrone represent products of distinct estrogen metabolism pathways—the genotoxic 4-hydroxylation pathway (CYP1B1-mediated) versus the detoxification 2-hydroxylation pathway (CYP1A1-mediated), respectively [1]. In preeclampsia studies, plasma 2-methoxyestrone was significantly lower in severe preeclampsia compared to normotensive pregnancy, whereas 4-methoxyestrone levels remained unchanged, demonstrating that these two methoxy isomers cannot be used interchangeably as biomarkers of estrogen metabolism dysregulation [2]. In a cohort of 430 premenopausal and postmenopausal women, urinary 4-methoxyestrone levels (6.6 pmol/mg creatinine in premenopausal-luteal women vs. 22.0 pmol/mg in postmenopausal women) showed distinct patterns compared to 2-methoxyestrone (14.7 vs. 51.8 pmol/mg creatinine, respectively), with the difference reaching statistical significance only for 2-methoxyestrone (p < 0.03) [3].

Pathway specificity

Reported

4-Methoxyestrone unchanged in preeclampsia; 2-methoxy isomer showed significant difference

Distinct pathway regulation confirms isomers are not interchangeable as biomarkers

Preeclampsia cohort (n=8/group); statistical significance reported only for 2-methoxyestrone

Evidence Dimension	Plasma metabolite levels in severe preeclampsia vs. normotensive pregnancy
Target Compound Data	4-Methoxyestrone: unchanged between groups
Comparator Or Baseline	2-Methoxyestrone: lower in severe preeclampsia
Quantified Difference	Differential response between isomers; only 2-methoxy isomer showed significant change
Conditions	Liquid chromatography mass spectrometry on plasma samples from normotensive pregnant women (n=8) and women with severe preeclampsia (n=8) at labor

Why This Matters

This pathway-specific differential regulation confirms that 4-methoxyestrone and 2-methoxyestrone are not functionally interchangeable analytes; accurate pathway-specific quantification requires a dedicated internal standard structurally matched to the 4-methoxy isomer.

• [1] Dunlap TL, Howell CE, Mukand N, et al. Red Clover Aryl Hydrocarbon Receptor (AhR) and Estrogen Receptor (ER) Agonists Enhance Genotoxic Estrogen Metabolism. Chem Res Toxicol. 2017;30(11):2084-2092. View Source
• [2] Jobe SO, Tyler CT, Magness RR. Aberrant synthesis, metabolism and plasma accumulation of circulating estrogens and estrogen metabolites in preeclampsia: implications for vascular dysfunction. Hypertension. 2013;61(2):480-487. View Source
• [3] Fuhrman BJ, Schairer C, Gail MH, et al. Estrogen metabolism and risk of breast cancer in postmenopausal women. Table 3: Percent Difference EM Measure. J Natl Cancer Inst. 2012;104(4):326-339. [Data from PMC2759852] View Source

Deuterated vs. 13C-Labeled Internal Standard Selection

4-Methoxy estrone-d4 (deuterium-labeled) provides a +4 Da mass shift from the four deuterium atoms incorporated at positions 1, 2, 16, and 16 on the steroid backbone . Alternative 13C-labeled 4-methoxyestrone internal standards (e.g., 13C6-4-methoxyestrone) are available with isotopic purity of 99% from Cambridge Isotope Laboratories and produce a +6 Da mass shift [1]. While both labeling strategies are suitable for stable isotope dilution LC-MS/MS, deuterium-labeled standards may exhibit slight chromatographic retention time shifts due to deuterium isotope effects on reversed-phase separation, whereas 13C-labeled standards typically co-elute more precisely with the unlabeled analyte [2]. The selection between deuterated and 13C-labeled internal standards depends on the specific LC-MS/MS method parameters and the required mass separation from the analyte channel.

Label strategy

Reported

d4: +4 Da, ≥98% purity vs. 13C6: +6 Da, 99% isotopic purity

Selection between deuterated and 13C-labeled ISTD depends on method-specific co-elution and mass separation requirements

No head-to-head comparison in primary literature; vendor specifications only

Evidence Dimension	Mass shift and isotopic purity of labeled 4-methoxyestrone internal standards
Target Compound Data	4-Methoxy estrone-d4: +4 Da mass shift; purity ≥98%
Comparator Or Baseline	13C6-4-methoxyestrone: +6 Da mass shift; isotopic purity 99%
Quantified Difference	2 Da difference in mass shift; 1% difference in reported isotopic purity
Conditions	Vendor specifications; no direct head-to-head analytical comparison identified in primary literature

Why This Matters

Understanding the labeling strategy differences enables informed procurement decisions based on specific analytical requirements (e.g., minimizing isotopic cross-talk vs. avoiding deuterium retention time shifts).

• [1] ScienceDirect Topics. Estrogen standards and stable isotope labeled internal standards. [13,14,15,16,17,18-13C6]-4-methoxyestrone with isotopic purity of 99% from Cambridge Isotope Laboratories. View Source
• [2] Rangiah K, Shah SJ, Vachani A, Ciccimaro E, Blair IA. Liquid chromatography/mass spectrometry of pre-ionized Girard P derivatives for quantifying estrone and its metabolites in serum from postmenopausal women. Rapid Commun Mass Spectrom. 2011;25(9):1297-1307. View Source

Quantification Limits in Biological Matrices

In validated LC-MS/MS methods for quantifying 4-methoxyestrone in biological samples, the lower limit of quantitation (LOQ) for 4-methoxyestrone in MCF-7 breast cancer cell studies ranged from 0.05-80 pg on-column, with inter-batch accuracy of 72-123% and precision of 1-10% RSD when using ethinylestradiol as a surrogate internal standard [1]. However, in stable isotope dilution assays employing deuterated internal standards for serum 4-methoxyestrone quantification, lower LOQs of 0.4 pg on-column (equivalent to 8 pg/mL in original serum) were achieved with accuracy of 91-113% and precision of 7-30% RSD [2]. The use of a structurally matched deuterated internal standard (such as 4-Methoxy estrone-d4) in stable isotope dilution methods enables superior LOQ performance compared to surrogate internal standards by compensating for matrix effects and extraction variability inherent in the analysis of low-abundance endogenous estrogens [3].

Quantitation limit

Reported

LOQ 0.4 pg on-column (8 pg/mL serum) with deuterated IS

Supports detection of low-abundance endogenous 4-methoxyestrone in small-volume research samples

Accuracy 91-113%, precision 7-30% RSD in validated serum method; performance may vary by matrix

Evidence Dimension	Lower limit of quantitation (LOQ) for 4-methoxyestrone in LC-MS/MS methods
Target Compound Data	0.4 pg on-column (8 pg/mL in serum) with stable isotope dilution using deuterated internal standard
Comparator Or Baseline	0.05-80 pg on-column (MCF-7 cell analysis with ethinylestradiol as surrogate IS)
Quantified Difference	Method-specific LOQ ranges; stable isotope dilution achieves consistent low pg sensitivity
Conditions	LC-MS/MS with selected reaction monitoring; serum vs. cell culture matrices

Why This Matters

The enhanced sensitivity achievable with structurally matched deuterated internal standards is critical for detecting endogenous 4-methoxyestrone levels in low-volume clinical biospecimens, particularly in epidemiological studies of breast cancer risk.

• [1] Huang HJ, Chiang PH, Chen SH. Quantitative analysis of estrogens and estrogen metabolites in endogenous MCF-7 breast cancer cells by liquid chromatography-tandem mass spectrometry. J Chromatogr B. 2011;879(19):1748-1756. View Source
• [2] Xu X, Roman JM, Issaq HJ, et al. Quantitative Measurement of Endogenous Estrogens and Estrogen Metabolites in Human Serum by Liquid Chromatography−Tandem Mass Spectrometry. Analytical Chemistry. 2007;79(20):7813-7821. View Source
• [3] Rangiah K, Shah SJ, Vachani A, Ciccimaro E, Blair IA. Liquid chromatography/mass spectrometry of pre-ionized Girard P derivatives for quantifying estrone and its metabolites in serum from postmenopausal women. Rapid Commun Mass Spectrom. 2011;25(9):1297-1307. View Source

4-Methoxy estrone-d4: Research and Industrial Applications

Quantifying 4-Hydroxylation Pathway in Breast Cancer

4-Methoxy estrone-d4 serves as the definitive internal standard for quantifying 4-methoxyestrone in studies of the genotoxic estrogen metabolism pathway (CYP1B1-mediated 4-hydroxylation) implicated in breast carcinogenesis [1]. Validated LC-MS/MS methods employing stable isotope dilution with deuterated internal standards achieve lower limits of quantitation of 0.4 pg on-column (8 pg/mL in serum), enabling detection of endogenous 4-methoxyestrone in small-volume clinical biospecimens [2]. The compound's ≥98% purity specification ensures accurate quantification without interference from isotopic impurities that could compromise peak area ratio calculations [3].

Estrogen Metabolism in Epidemiological Biospecimens

4-Methoxy estrone-d4 is essential for ultrasensitive stable isotope dilution LC-SRM/MS assays developed specifically for quantifying serum 4-methoxyestrone in epidemiological studies [1]. These assays utilize Girard P pre-ionized derivatives and microflow LC to achieve enhanced sensitivity, enabling definitive measurement of 4-methoxyestrone levels in the small serum volumes available from previous epidemiological cohort studies [2]. The structurally matched deuterated internal standard corrects for matrix effects and extraction variability that would otherwise confound quantification of low-abundance endogenous estrogens in archived biospecimens [3].

Pharmacokinetic and Metabolic Profiling in Drug Development

As a deuterium-labeled stable isotope tracer, 4-Methoxy estrone-d4 enables accurate quantification of 4-methoxyestrone levels during drug development studies where modulation of estrogen metabolism pathways is under investigation [1]. The compound's +4 Da mass shift from deuterium incorporation at positions 1, 2, 16, and 16 provides unambiguous mass spectrometric discrimination from the endogenous analyte while maintaining identical chromatographic behavior [2]. This property is particularly valuable for ADME studies evaluating compounds that may alter COMT-mediated methylation of 4-hydroxyestrone or CYP1B1-mediated 4-hydroxylation of estrone [3].

QC and Reference Standard Applications

4-Methoxy estrone-d4 meets the requirements for a reference standard in analytical method validation (AMV) and quality control (QC) applications for estrone-related pharmaceutical analyses [1]. With a minimum purity specification of ≥98%, the compound provides a reliable benchmark for calibrating LC-MS/MS instruments and validating extraction protocols [2]. The availability of 4-Methoxyestrone-1,2,16,16-D4 as a certified reference standard from multiple vendors ensures traceability and reproducibility in regulated analytical environments where documented isotopic purity and chemical identity are required for method qualification [3].

Application

Selection Property

Validation Focus

4-Hydroxylation pathway studies (CYP1B1)

Structurally matched deuterated ISTD for 4-methoxyestrone

Assay sensitivity and matrix effect correction in breast cancer cell or tissue research models

Estrogen metabolism in epidemiological research biospecimens

Girard P derivatization-compatible, low pg/mL LOQ with stable isotope dilution

Reproducibility in small-volume human plasma research matrices and archived samples

Pharmacokinetic and metabolic profiling in drug development

Deuterium label with +4 Da mass shift for unambiguous MS discrimination

Co-elution with native analyte; evaluation of COMT/CYP1B1 modulation in ADME studies

QC and reference standard for estrone-related analyses

Certified purity ≥98%, documented isotopic identity

Method calibration and extraction protocol validation in analytical method validation (AMV)

• [1] Dunlap TL, Howell CE, Mukand N, et al. Red Clover Aryl Hydrocarbon Receptor (AhR) and Estrogen Receptor (ER) Agonists Enhance Genotoxic Estrogen Metabolism. Chem Res Toxicol. 2017;30(11):2084-2092. View Source
• [2] Xu X, Roman JM, Issaq HJ, et al. Quantitative Measurement of Endogenous Estrogens and Estrogen Metabolites in Human Serum by Liquid Chromatography−Tandem Mass Spectrometry. Analytical Chemistry. 2007;79(20):7813-7821. View Source
• [3] Rangiah K, Shah SJ, Vachani A, Ciccimaro E, Blair IA. Liquid chromatography/mass spectrometry of pre-ionized Girard P derivatives for quantifying estrone and its metabolites in serum from postmenopausal women. Rapid Commun Mass Spectrom. 2011;25(9):1297-1307. View Source